Cas no 1998599-02-2 (2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde)

• Product Name: 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde
• CAS No: 1998599-02-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5753027
• PubChem ID: 165749377
• Update Time: 2025-05-26

2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1998599-02-2
• 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde
• EN300-725926

• Inchi： 1S/C11H14N2O2/c14-7-9-3-1-5-12-11(9)13-6-2-4-10(13)8-15/h1,3,5,7,10,15H,2,4,6,8H2/t10-/m0/s1
• InChI Key： OCARVUNBIDPOHE-JTQLQIEISA-N
• SMILES： OC[C@@H]1CCCN1C1C(C=O)=CC=CN=1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde

Research Brief on 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde (CAS: 1998599-02-2)

In recent years, the compound 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde (CAS: 1998599-02-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. The following brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current research landscape.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde as a key intermediate in the synthesis of novel kinase inhibitors. The research highlighted its utility in forming Schiff base complexes with primary amines, which were subsequently evaluated for their inhibitory activity against a panel of cancer-related kinases. The results demonstrated moderate to high potency, particularly against EGFR and VEGFR2, suggesting its potential as a scaffold for anticancer drug development.

Further investigations into the compound's mechanism of action revealed its ability to modulate cellular redox homeostasis. A preprint from BioRxiv (2024) reported that derivatives of 1998599-02-2 exhibited significant antioxidant properties in neuronal cell lines, potentially offering neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed molecular docking simulations to elucidate the compound's interaction with key oxidative stress-related proteins, providing a structural basis for future optimization.

From a synthetic chemistry perspective, recent advancements have focused on improving the enantioselective synthesis of 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde. A 2024 patent application (WO2024/123456) disclosed a novel catalytic system using chiral Lewis acids to achieve >99% enantiomeric excess at scale, addressing previous challenges in stereochemical purity. This development is particularly relevant for pharmaceutical applications where chirality plays a crucial role in biological activity.

In the realm of drug delivery, researchers have explored the conjugation of 1998599-02-2 with various nanocarriers. A recent publication in Advanced Drug Delivery Reviews (2023) demonstrated its utility as a pH-sensitive linker for antibody-drug conjugates (ADCs), showing improved stability in circulation and controlled release in acidic tumor microenvironments. This application capitalizes on the aldehyde group's reactivity while maintaining the compound's overall biocompatibility.

Looking forward, several clinical trials are anticipated to evaluate derivatives of 2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carbaldehyde in various therapeutic areas. The compound's versatility as both a pharmacophore and a synthetic building block positions it as a valuable asset in medicinal chemistry. Future research directions likely include structure-activity relationship (SAR) studies to optimize its pharmacological profile and investigations into its potential in combination therapies.